molecular formula C9H9BrN2O4 B8777620 2-bromo-N-(4-methoxy-2-nitrophenyl)acetamide CAS No. 196081-88-6

2-bromo-N-(4-methoxy-2-nitrophenyl)acetamide

Cat. No. B8777620
M. Wt: 289.08 g/mol
InChI Key: YREKETNBAKLUHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-bromo-N-(4-methoxy-2-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C9H9BrN2O4 and its molecular weight is 289.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-bromo-N-(4-methoxy-2-nitrophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-bromo-N-(4-methoxy-2-nitrophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

196081-88-6

Product Name

2-bromo-N-(4-methoxy-2-nitrophenyl)acetamide

Molecular Formula

C9H9BrN2O4

Molecular Weight

289.08 g/mol

IUPAC Name

2-bromo-N-(4-methoxy-2-nitrophenyl)acetamide

InChI

InChI=1S/C9H9BrN2O4/c1-16-6-2-3-7(11-9(13)5-10)8(4-6)12(14)15/h2-4H,5H2,1H3,(H,11,13)

InChI Key

YREKETNBAKLUHN-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)NC(=O)CBr)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-bromoacetylbromide (17.9 ml; 0.20 moles) in CH2Cl2 (30 ml) was slowly added to a mixture of 4-methoxy-2-nitroaniline (30 g; 0.18 moles) and triethylamine (28 ml; 0.2 moles) in CH2Cl2 (300 ml). The reaction mixture was stirred at room temperature overnight, then poured into water. The aqueous layer was extracted with additional CH2Cl2, dried over MgSO4 and evaporated under vacuum. The crude product was crystallized from a 7/3 Et2O/EtOH mixture to give the title compound as a white solid. 31.5 g; m.p. 94-98° C.
Quantity
17.9 mL
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
28 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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